Cas no 2680736-36-9 (2-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazol-6-ylacetic acid)

• Product Name: 2-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazol-6-ylacetic acid
• CAS No: 2680736-36-9
• MF: C₁₁H₇F₃N₂O₃S
• MW: 304.245091676712
• CID: 5634916
• PubChem ID: 165923096
• Update Time: 2025-10-28

2-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazol-6-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28291085
• 2680736-36-9
• 2-[2-(2,2,2-trifluoroacetamido)-1,3-benzothiazol-6-yl]acetic acid
• 2-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazol-6-ylacetic acid

• Inchi： 1S/C11H7F3N2O3S/c12-11(13,14)9(19)16-10-15-6-2-1-5(4-8(17)18)3-7(6)20-10/h1-3H,4H2,(H,17,18)(H,15,16,19)
• InChI Key： XLVJGFJBXNTNRV-UHFFFAOYSA-N
• SMILES： S1C(NC(C(F)(F)F)=O)=NC2C=CC(CC(=O)O)=CC1=2

Computed Properties

• Exact Mass: 304.01294775g/mol
• Monoisotopic Mass: 304.01294775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 108Ų

Additional information on 2-2-(2,2,2-trifluoroacetamido)-1,3-benzothiazol-6-ylacetic acid

Compound CAS No 2680736-36-9: 2-(2,2,2-Trifluoroacetamido)-1,3-Benzothiazol-6-Ylacetic Acid

The compound CAS No 2680736-36-9, also known as 2-(2,2,2-trifluoroacetamido)-1,3-benzothiazol-6-ylacetic acid, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzothiazole scaffold with a trifluoroacetamido group and an acetic acid moiety. The combination of these functional groups imparts distinctive chemical and biological properties to the molecule.

The benzothiazole core of this compound is a well-known heterocyclic structure that has been extensively studied for its applications in drug design. The presence of the trifluoroacetamido group introduces additional electron-withdrawing effects, which can enhance the molecule's stability and reactivity. Recent studies have shown that such modifications can significantly influence the pharmacokinetic properties of the compound, making it a promising candidate for drug delivery systems.

One of the most notable aspects of 2-(2,2,2-trifluoroacetamido)-1,3-benzothiazol-6-ylacetic acid is its potential in medicinal chemistry. Researchers have explored its ability to act as a bioisostere or a lead compound in the development of new therapeutic agents. For instance, its acetic acid moiety can serve as a site for further functionalization or conjugation with other bioactive molecules. This versatility makes it an attractive starting point for developing compounds with enhanced bioavailability and efficacy.

In terms of synthesis, this compound can be prepared through a variety of methods that involve coupling reactions or substitution strategies. The use of modern synthetic techniques has enabled chemists to optimize the production process, ensuring high yields and purity. Moreover, the incorporation of fluorine atoms in the trifluoroacetamido group not only enhances the molecule's physical properties but also contributes to its unique electronic characteristics.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. For example, molecular docking studies have revealed that it exhibits strong binding affinities to certain protein targets associated with inflammatory diseases and cancer. These findings underscore its potential as a lead compound for developing novel anti-inflammatory or anticancer agents.

The trifluoroacetamido group in this compound plays a crucial role in modulating its pharmacological activity. Fluorine atoms are known to enhance lipophilicity and improve drug-like properties such as permeability across biological membranes. This makes cas no 2680736-36-9 an ideal candidate for designing drugs targeting chronic conditions where sustained release and efficient delivery are critical.

In addition to its therapeutic applications, this compound has shown promise in materials science. Its unique structure allows it to act as a building block for constructing advanced materials with tailored optical or electronic properties. For instance, researchers have investigated its use in designing sensors or optoelectronic devices due to its ability to fluoresce under specific conditions.

The acetic acid moiety in this compound adds another layer of functionality by providing sites for further chemical modifications. This enables chemists to create derivatives with enhanced solubility or improved stability under physiological conditions. Such derivatives could potentially be used in diagnostic assays or as intermediates in complex synthesis pathways.

Furthermore, recent studies have highlighted the importance of green chemistry principles in synthesizing such compounds. By adopting environmentally friendly reaction conditions and catalysts, chemists can reduce the ecological footprint associated with production processes while maintaining high standards of quality and efficiency.

In conclusion, cas no 2680736-36-9, or 2-(2,2,2-trifluoroacetamido)-1,3-benzothiazol-6-ylacetic acid, represents a versatile and innovative molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop new drugs or advanced materials. As ongoing research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping future advancements in science and technology.